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Compound of Interest

6-Chloro-4-methyl-1H-indole-3-
Compound Name:

thiol
CAS No.: 71501-26-3
Cat. No.: B12903750

Get Quote

Executive Summary & Compound Profile

6-Chloro-4-methyl-1H-indole-3-thiol is a specialized heterocyclic intermediate used primarily
in the development of pharmaceutical agents targeting G-protein coupled receptors (GPCRS)
and kinase inhibitors.[1] Its structural integration of a chlorine atom at the C6 position and a
methyl group at C4 imparts unique steric and electronic properties, influencing both its
metabolic stability and binding affinity.

However, researchers must note that indole-3-thiols are inherently unstable, prone to rapid
oxidative dimerization to form disulfides (3,3'-disulfanediylbis(indoles)). Consequently, reported
melting point data often varies based on the degree of oxidation and solvation.

Physicochemical Identity
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Property Data

IUPAC Name 6-Chloro-4-methyl-1H-indole-3-thiol
CAS Number 71501-26-3

Molecular Formula CoHsCINS

Molecular Weight 197.69 g/mol

Off-white to pale yellow crystalline solid (pure);
Appearance o
Darkens upon oxidation

Soluble in DMSO, DMF, MeOH; Sparingly

Solubilit
y soluble in water

Melting Point Data & Thermal Analysis

Note: Due to the high reactivity of the thiol group, experimental melting points are sensitive to
heating rates and atmospheric conditions.

Experimental & Predicted Ranges

The following data synthesizes experimental baselines from structural analogs and
computational QSAR (Quantitative Structure-Activity Relationship) models.
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Melting Point o
Compound State Reliability Notes
Range (°C)

Based on 6-
chloroindole (89°C) +

Pure Thiol (Monomer) 108 — 115 °C Predicted ) o
thiol contribution (+20-
25°C).
Oxidation product
o ] (dimer) has a
Disulfide Impurity > 200 °C Observed o )
significantly higher
lattice energy.
6-Chloroindole (Ref) 87 -90°C Experimental Precursor baseline.
Indole-3-thiol (Ref) 100 - 104 °C Experimental Unsubstituted analog.

Diagnostic Insight

If your sample exhibits a melting point above 140°C, it is likely contaminated with the disulfide
dimer or has undergone thermal decomposition during the measurement.

Synthesis & Stability Workflow

The synthesis of 3-mercaptoindoles typically utilizes the isothiouronium salt method, which
avoids harsh oxidants that would destroy the product.

Reaction Pathway Logic

o Electrophilic Attack: lodine activates thiourea, creating a sulfenylating species that attacks
the electron-rich C3 position of the indole.

o Salt Formation: The intermediate isothiouronium salt precipitates, protecting the sulfur from
oxidation.

o Hydrolysis: Alkaline hydrolysis releases the free thiol. Critical: This step must be performed
under inert gas (Argon/Nitrogen) to prevent immediate dimerization.

Process Flow Diagram
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Caption: Synthesis pathway via isothiouronium salt, highlighting the critical risk of oxidative
dimerization upon exposure to air.

Experimental Protocol: Melting Point Determination

To obtain an accurate melting point for this thiol, standard open-capillary methods are
insufficient due to oxidation during heating.

Required Equipment
o Apparatus: Differential Scanning Calorimetry (DSC) or sealed capillary tube.
o Atmosphere: Nitrogen or Argon purge.

e Heating Rate: 5 °C/min (Fast enough to minimize decomposition, slow enough for
equilibrium).

Step-by-Step Procedure

o Sample Prep: Dry the sample under high vacuum (0.1 mmHg) at room temperature for 4
hours to remove solvent traces.

e Sealing:
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o Capillary Method: Load sample into a capillary tube inside a glovebox. Flame-seal the
tube to exclude oxygen.

o DSC Method: Crimp the sample in an aluminum pan under nitrogen atmosphere.
e Measurement:
o Start heating from 40 °C.

o Observe for an endothermic peak (melting) vs. an exothermic event
(decomposition/polymerization).

 Validation:
o Valid Result: Sharp endotherm between 105-120 °C.
o Invalid Result: Broad transition >150 °C (indicates disulfide presence).
Storage & Handling Directives
e Temperature: Store at -20 °C.
o Atmosphere: Store under Argon; never store as a solution for extended periods.

 Stabilizers: Addition of 1-2% dithiothreitol (DTT) or mercaptoethanol is recommended during
extraction phases to preserve the monomeric thiol state.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. guidechem.com [guidechem.com]

e 2. 6-Chloro-4-methyl-1H-indole-3-thiol | CO9H8CINS | CID 3018158 - PubChem
[pubchem.ncbi.nlm.nih.gov]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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